Cas no 1111102-83-0 (3-(6-oxo-1H-pyridin-3-yl)benzaldehyde)

• Product Name: 3-(6-oxo-1H-pyridin-3-yl)benzaldehyde
• CAS No: 1111102-83-0
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• MDL: MFCD11876708
• CID: 2606599
• PubChem ID: 53217529
• Update Time: 2025-04-21

3-(6-oxo-1H-pyridin-3-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(6-oxo-1H-pyridin-3-yl)benzaldehyde
• 5-(3-Formylphenyl)-2-hydroxypyridine, 95%
• 5-(3-FORMYLPHENYL)-2-HYDROXYPYRIDINE
• 1111102-83-0
• MFCD11876708
• 3-(6-Oxo-1,6-dihydropyridin-3-yl)benzaldehyde
• 3-(6-HYDROXYPYRIDIN-3-YL)BENZALDEHYDE
• DTXSID00682562

• MDL： MFCD11876708
• Inchi： 1S/C12H9NO2/c14-8-9-2-1-3-10(6-9)11-4-5-12(15)13-7-11/h1-8H,(H,13,15)
• InChI Key： OZPNQINZHJCEAY-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=CN1)C1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 199.063328530Da
• Monoisotopic Mass: 199.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų